Cas no 959241-20-4 (1-Butyrylpiperidin-4-one)

• Product Name: 1-Butyrylpiperidin-4-one
• CAS No: 959241-20-4
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD09864589
• CID: 1071881
• PubChem ID: 20427887
• Update Time: 2025-04-20

1-Butyrylpiperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-Butyrylpiperidin-4-one
• 1-butanoylpiperidin-4-one
• 959241-20-4
• BB 0240458
• SB41691
• SCHEMBL7435719
• 1-butyryl-4-piperidinone
• MFCD09864589
• DTXSID20606942
• AKOS000166954
• 1-Butyryl-piperidin-4-one
• FT-0678917
• LS-01354
• STK502754
• ALBB-003865

• MDL： MFCD09864589
• Inchi： 1S/C9H15NO2/c1-2-3-9(12)10-6-4-8(11)5-7-10/h2-7H2,1H3
• InChI Key： BMYPHGUYQSUCGQ-UHFFFAOYSA-N
• SMILES： O=C1CCN(C(CCC)=O)CC1

Computed Properties

• Exact Mass: 169.11000
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.069±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 255.1±15.0 ºC (760 Torr),
• Flash Point: 101.1±12.7 ºC,
• Solubility: Slightly soluble (25 g/l) (25 º C),
• PSA: 37.38000
• LogP: 0.91590

1-Butyrylpiperidin-4-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)